2,4-dichloro-5-methyl-N-(2-methyl-4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2,4-dichloro-5-methyl-N-[2-methyl-4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H15Cl2N3O2S2/c1-11-9-18(15(22)10-14(11)21)29(26,27)25-16-6-5-13(8-12(16)2)19-24-17-4-3-7-23-20(17)28-19/h3-10,25H,1-2H3
• InChI Key: QOWMEXRRFKMUAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)NC2=C(C=C(C=C2)C3=NC4=C(S3)N=CC=C4)C
• Molecular Formula: C20H15Cl2N3O2S2
• Molecular Weight: 464.4 g/mol

Description

The compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. Sulfonamides have a wide range of medicinal properties including antibiotic, antidiabetic, diuretic, and antithyroid activity.

Scientific Research Applications

Antimalarial Activity

Research into pyrazolopyridine-sulfonamide derivatives, including structures related to the specified compound, has demonstrated activity against Plasmodium falciparum. These compounds, by virtue of their structural makeup, have shown in vitro activity against chloroquine-resistant clones of P. falciparum, suggesting potential utility in antimalarial therapies (Silva et al., 2016).

Structural Studies and Tautomerism

The investigation of tautomerism in derivatives closely related to the specified compound has provided insights into their crystalline forms and intramolecular interactions. These structural analyses are essential for understanding the physicochemical properties that influence biological activity (Beuchet et al., 1999).

Anticonvulsant Properties

Derivatives incorporating a sulfonamide thiazole moiety, structurally similar to the mentioned compound, have been synthesized and evaluated for anticonvulsant activity. Certain derivatives have shown significant protection against picrotoxin-induced convulsion, highlighting the therapeutic potential of these compounds in epilepsy treatment (Farag et al., 2012).